3-Hydroperoxyphthalic acid

• Molecular Formula: C8H6O6
• Molecular Weight: 198.13 g/mol
• IUPAC Name: 3-hydroperoxyphthalic acid
• InChI: InChI=1S/C8H6O6/c9-7(10)4-2-1-3-5(14-13)6(4)8(11)12/h1-3,13H,(H,9,10)(H,11,12)
• InChI Key: RSSCHXIENGJMRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)OO)C(=O)O)C(=O)O

Description

3-Hydroperoxyphthalic acid is a useful research compound. Its molecular formula is C8H6O6 and its molecular weight is 198.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

25 grams of phthalic anhydride were dissolved in 150 ml of ethyl acetate and cooled to 10° C. Then there were added 3 grams of Lewatit MP 62. Subsequently, within 15 minutes, there were dropped in at the same temperature with stirring 11.5 grams of 50 wt. % hydrogen peroxide. Stirring was containued for 1 hour, whereby the temperature of the mixture increased to about 20° C. Then there was separated off the ion exchanger and there were obtained from the solution 25.4 grams of monoperoxyphthalic acid having an AO content of 7.0%.